Cas no 14565-43-6 (3-formamidopropanoic acid)
3-formamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- β-Alanine, N-formyl-
- 3-formamidopropanoic acid
- AKOS010388017
- EN300-199180
- SCHEMBL842029
- 14565-43-6
- N-Formyl-beta-alanine
- 3-formamidopropanoicacid
- MSEDDDMEHWJQEK-UHFFFAOYSA-N
-
- MDL: MFCD14589548
- Inchi: 1S/C4H7NO3/c6-3-5-2-1-4(7)8/h3H,1-2H2,(H,5,6)(H,7,8)
- InChI Key: MSEDDDMEHWJQEK-UHFFFAOYSA-N
- SMILES: OC(CCNC=O)=O
Computed Properties
- Exact Mass: 117.042593085g/mol
- Monoisotopic Mass: 117.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 91.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 66.4Ų
3-formamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-199180-0.05g |
3-formamidopropanoic acid |
14565-43-6 | 0.05g |
$348.0 | 2023-09-16 | ||
| Enamine | EN300-199180-0.1g |
3-formamidopropanoic acid |
14565-43-6 | 0.1g |
$364.0 | 2023-09-16 | ||
| Enamine | EN300-199180-0.25g |
3-formamidopropanoic acid |
14565-43-6 | 0.25g |
$381.0 | 2023-09-16 | ||
| Enamine | EN300-199180-0.5g |
3-formamidopropanoic acid |
14565-43-6 | 0.5g |
$397.0 | 2023-09-16 | ||
| Enamine | EN300-199180-1.0g |
3-formamidopropanoic acid |
14565-43-6 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-199180-2.5g |
3-formamidopropanoic acid |
14565-43-6 | 2.5g |
$810.0 | 2023-09-16 | ||
| Enamine | EN300-199180-5.0g |
3-formamidopropanoic acid |
14565-43-6 | 5.0g |
$2110.0 | 2023-02-15 | ||
| Enamine | EN300-199180-10.0g |
3-formamidopropanoic acid |
14565-43-6 | 10.0g |
$3130.0 | 2023-02-15 | ||
| Enamine | EN300-199180-1g |
3-formamidopropanoic acid |
14565-43-6 | 1g |
$414.0 | 2023-09-16 | ||
| Enamine | EN300-199180-5g |
3-formamidopropanoic acid |
14565-43-6 | 5g |
$1199.0 | 2023-09-16 |
3-formamidopropanoic acid Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 3-formamidopropanoic acid
Recent Advances in the Study of 3-Formamidopropanoic Acid (CAS: 14565-43-6) in Chemical Biology and Pharmaceutical Research
3-Formamidopropanoic acid (CAS: 14565-43-6) is a small organic molecule that has garnered increasing attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a building block for more complex molecules, its involvement in metabolic pathways, and its potential as a lead compound for drug development. This research brief synthesizes the latest findings on 3-formamidopropanoic acid, highlighting its significance in current scientific investigations.
A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 3-formamidopropanoic acid as a precursor in the synthesis of novel peptidomimetics. The researchers demonstrated that the molecule's formamide and carboxyl functional groups make it an ideal candidate for creating structurally diverse compounds with enhanced bioavailability. The study reported a 15% increase in yield compared to traditional methods when using 3-formamidopropanoic acid as a starting material, suggesting its potential for scalable pharmaceutical production.
In the field of metabolic engineering, a team from MIT recently (2024) identified 3-formamidopropanoic acid as an intermediate in an alternative pathway for glutamate metabolism. Their findings, published in Nature Chemical Biology, revealed that this compound plays a crucial role in cellular nitrogen assimilation under certain stress conditions. This discovery opens new avenues for understanding metabolic flexibility in microorganisms and could lead to improved bioproduction platforms for amino acid-derived pharmaceuticals.
Pharmaceutical applications of 3-formamidopropanoic acid have expanded significantly, with several patent applications filed in 2023-2024 for its derivatives as potential kinase inhibitors. A particularly promising development comes from a collaboration between academic and industry researchers, who have designed a series of 3-formamidopropanoic acid-based compounds showing selective inhibition of JAK3 kinase with IC50 values in the low nanomolar range. These findings were presented at the 2024 American Chemical Society National Meeting and are currently under review for publication.
Analytical chemistry advancements have also contributed to our understanding of 3-formamidopropanoic acid. A recent (2024) Analytical Chemistry paper described a novel LC-MS/MS method for quantifying this compound in biological matrices with unprecedented sensitivity (LOD: 0.1 pg/mL). This methodological breakthrough enables more accurate pharmacokinetic studies of 3-formamidopropanoic acid and its derivatives, addressing a critical need in preclinical development.
Looking forward, the unique properties of 3-formamidopropanoic acid (CAS: 14565-43-6) position it as a molecule of significant interest across multiple research domains. Its dual functionality, metabolic relevance, and synthetic versatility suggest that it will continue to be a focus of investigation in chemical biology and pharmaceutical science. Future research directions likely include exploration of its role in neurodegenerative diseases (where similar small molecules have shown neuroprotective effects) and further development of its derivatives as targeted therapeutics.
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